Cas no 1984147-36-5 (ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate)
1984147-36-5 structure
Product Name:ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate
CAS No:1984147-36-5
MF:C11H13N3O3
MW:235.239222288132
CID:6445058
PubChem ID:99992546
Update Time:2024-01-11
ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate
- 1984147-36-5
- ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
- 5-(4-Amino-pyrazol-1-ylmethyl)-furan-2-carboxylic acid ethyl ester
- EN300-19346670
-
- Inchi： 1S/C11H13N3O3/c1-2-16-11(15)10-4-3-9(17-10)7-14-6-8(12)5-13-14/h3-6H,2,7,12H2,1H3
- InChI Key： MNSJJFWRGDFACX-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC=C1CN1C=C(C=N1)N
Computed Properties
- Exact Mass: 235.09569129g/mol
- Monoisotopic Mass: 235.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 83.3Ų
ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-19346670-0.05g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 0.05g |
$1285.0 | 2023-09-17 | ||
| Enamine | EN300-19346670-0.1g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 0.1g |
$1345.0 | 2023-09-17 | ||
| Enamine | EN300-19346670-0.25g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 0.25g |
$1407.0 | 2023-09-17 | ||
| Enamine | EN300-19346670-0.5g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 0.5g |
$1469.0 | 2023-09-17 | ||
| Enamine | EN300-19346670-1.0g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 1g |
$914.0 | 2023-05-25 | ||
| Enamine | EN300-19346670-2.5g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 2.5g |
$2996.0 | 2023-09-17 | ||
| Enamine | EN300-19346670-5.0g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 5g |
$2650.0 | 2023-05-25 | ||
| Enamine | EN300-19346670-10.0g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 10g |
$3929.0 | 2023-05-25 | ||
| Enamine | EN300-19346670-1g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 1g |
$1529.0 | 2023-09-17 | ||
| Enamine | EN300-19346670-5g |
ethyl 5-[(4-amino-1H-pyrazol-1-yl)methyl]furan-2-carboxylate |
1984147-36-5 | 5g |
$4433.0 | 2023-09-17 |
ethyl 5-(4-amino-1H-pyrazol-1-yl)methylfuran-2-carboxylate Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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